Cas no 1782600-76-3 (2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid)

2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid structure
1782600-76-3 structure
Product Name:2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
CAS No:1782600-76-3
MF:C11H19NO5
MW:245.272263765335
CID:6535119
PubChem ID:77183536
Update Time:2025-07-26

2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
    • EN300-7187867
    • 1782600-76-3
    • 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
    • Inchi: 1S/C11H19NO5/c1-7(9(13)14)16-8-5-12(6-8)10(15)17-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
    • InChI Key: VGNPQZOMFHYPJU-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 245.12632271g/mol
  • Monoisotopic Mass: 245.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.1Ų

2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7187867-0.05g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
0.05g
$200.0 2025-03-12
Enamine
EN300-7187867-0.1g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
0.1g
$298.0 2025-03-12
Enamine
EN300-7187867-0.25g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
0.25g
$425.0 2025-03-12
Enamine
EN300-7187867-0.5g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
0.5g
$668.0 2025-03-12
Enamine
EN300-7187867-1.0g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
1.0g
$857.0 2025-03-12
Enamine
EN300-7187867-2.5g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
2.5g
$1680.0 2025-03-12
Enamine
EN300-7187867-5.0g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
5.0g
$2485.0 2025-03-12
Enamine
EN300-7187867-10.0g
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
1782600-76-3 95.0%
10.0g
$3683.0 2025-03-12
Aaron
AR028PLE-50mg
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoicacid
1782600-76-3 95%
50mg
$300.00 2025-02-16
Aaron
AR028PLE-100mg
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoicacid
1782600-76-3 95%
100mg
$435.00 2025-02-16

Additional information on 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid

Recent Advances in the Application of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid (CAS: 1782600-76-3) in Chemical Biology and Pharmaceutical Research

The compound 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid (CAS: 1782600-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including its ability to act as a linker or scaffold, make it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid as a key intermediate in the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease. The study demonstrated that the azetidine ring's conformational rigidity and the Boc group's stability under physiological conditions contributed to the enhanced binding affinity and selectivity of the resulting inhibitors. These findings underscore the compound's utility in addressing emerging viral threats and its potential for repurposing in other therapeutic areas.

Another notable application of this compound was reported in a Nature Communications article, where it was employed as a building block for the development of small-molecule degraders, specifically proteolysis-targeting chimeras (PROTACs). The researchers utilized the carboxylic acid functionality of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid to conjugate with E3 ligase ligands, enabling the targeted degradation of oncogenic proteins. This approach has opened new avenues for cancer therapy, particularly in targeting previously undruggable proteins.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid. A 2024 publication in Organic Letters described an efficient, scalable synthesis route that reduces the number of steps and improves overall yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges associated with the compound's synthesis, such as low yields and purification difficulties.

Looking ahead, the versatility of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid continues to inspire innovative applications in drug discovery. Its unique combination of structural features—the azetidine ring's constrained geometry, the Boc group's protective properties, and the carboxylic acid's reactivity—positions it as a multifunctional tool in medicinal chemistry. Future research directions may include its incorporation into peptide mimetics, its use in fragment-based drug discovery, and its application in the development of novel bioconjugates. As the field progresses, this compound is likely to remain at the forefront of chemical biology research, enabling breakthroughs in therapeutic development.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.